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Compound of Interest

Compound Name: Enrofloxacin hydrochloride

Cat. No.: B2429322

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of enrofloxacin
hydrochloride in veterinary clinical trial protocols. The information is compiled from various
studies and is intended to guide researchers and professionals in designing and executing
clinical trials for this broad-spectrum fluoroquinolone antibiotic.

Mechanism of Action

Enrofloxacin hydrochloride acts by inhibiting bacterial DNA gyrase, a type Il topoisomerase,
and topoisomerase IV.[1][2] These enzymes are essential for bacterial DNA replication,
transcription, repair, and recombination. By binding to the enzyme-DNA complex, enrofloxacin
stabilizes it, leading to breaks in the DNA and ultimately bacterial cell death.[3][4] This
mechanism of action is effective against a wide range of Gram-negative and Gram-positive
bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b2429322#enrofloxacin-hydrochloride-use-in-
veterinary-clinical-trial-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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